![molecular formula C11H15NO4 B071496 (2S,3S,4S,5S)-2-(Hydroxymethyl)-5-(4-hydroxyphenyl)pyrrolidine-3,4-diol CAS No. 188744-98-1](/img/structure/B71496.png)
(2S,3S,4S,5S)-2-(Hydroxymethyl)-5-(4-hydroxyphenyl)pyrrolidine-3,4-diol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S,3S,4S,5S)-2-(Hydroxymethyl)-5-(4-hydroxyphenyl)pyrrolidine-3,4-diol is a chemical compound that has been a subject of scientific research due to its potential therapeutic applications. It is a pyrrolidine derivative that has been synthesized through different methods and has been found to have biochemical and physiological effects that make it a promising candidate for further research.
Scientific Research Applications
Glycosidase Inhibitory Activities
- This compound has been studied for its inhibitory activities toward various glycosidases, demonstrating the influence of the configuration of the pyrrolidine ring on glycosidase inhibition. Specific derivatives show good and selective inhibition of alpha-mannosidase from jack bean and almond (Popowycz, Gerber‐Lemaire, Schütz, Vogel, 2004).
α-Glucosidase Inhibition
- The compound has been isolated as an inhibitor of alpha-glucosidase, with variations in its structure leading to different inhibitory effects. This highlights its potential in influencing enzymatic activities (Shibano, Tsukamoto, Masuda, Tanaka, Kusano, 2001).
Anticancer Activity
- Derivatives of this compound have been synthesized and evaluated for their anticancer activity, specifically against pancreatic tumor cells. They exhibit moderate activity as inhibitors towards alpha-mannosidase, which can influence cancer cell proliferation (Steimer, Carmona, Moreno‐Vargas, Caffa, Cea, Montecucco, Nencioni, Vogel, Robina, 2014).
Enzyme Inhibition for Cancer Treatment
- Further research on substituted pyrrolidine-3,4-diol derivatives shows their potential in inhibiting glycosidases and influencing the growth of human tumor cells, highlighting a possible avenue for cancer treatment (Fiaux, Popowycz, Favre, Schütz, Vogel, Gerber‐Lemaire, Juillerat-Jeanneret, 2005).
Catalytic and Pharmaceutical Applications
- The compound and its derivatives have been explored for their use in asymmetric catalytic reactions and as potential biological agents. This includes investigations into their synthesis and characterization, underlining their versatility in chemical and pharmaceutical applications (Shi, Kazuta, Satoh, Masaki, 1994).
properties
CAS RN |
188744-98-1 |
---|---|
Molecular Formula |
C11H15NO4 |
Molecular Weight |
225.24 g/mol |
IUPAC Name |
(2S,3S,4S,5S)-2-(hydroxymethyl)-5-(4-hydroxyphenyl)pyrrolidine-3,4-diol |
InChI |
InChI=1S/C11H15NO4/c13-5-8-10(15)11(16)9(12-8)6-1-3-7(14)4-2-6/h1-4,8-16H,5H2/t8-,9-,10-,11-/m0/s1 |
InChI Key |
BRPXIQPSCKPBLH-NAKRPEOUSA-N |
Isomeric SMILES |
C1=CC(=CC=C1[C@H]2[C@@H]([C@H]([C@@H](N2)CO)O)O)O |
SMILES |
C1=CC(=CC=C1C2C(C(C(N2)CO)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1C2C(C(C(N2)CO)O)O)O |
synonyms |
3,4-Pyrrolidinediol, 2-(hydroxymethyl)-5-(4-hydroxyphenyl)-, (2R,3R,4S,5S)- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.